Cas no 1261968-64-2 (3-(3-Chloro-4-fluorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Chloro-4-fluorophenyl)-2-methoxybenzoic acid
• CAS No: 1261968-64-2
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321036
• CID: 2766636
• PubChem ID: 53226927
• Update Time: 2025-04-21

3-(3-Chloro-4-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-4-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
• 3'-Chloro-4'-fluoro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40690545
• 3-(3-Chloro-4-fluorophenyl)-2-methoxybenzoic acid, 95%
• MFCD18321036
• 1261968-64-2
• 3-(3-Chloro-4-fluorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321036
• Inchi： 1S/C14H10ClFO3/c1-19-13-9(3-2-4-10(13)14(17)18)8-5-6-12(16)11(15)7-8/h2-7H,1H3,(H,17,18)
• InChI Key： OBJRNEMZGPVNTC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1OC)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų